3-(4-acetylanilino)-6-phenyl-2H-1,2,4-triazin-5-one

• IUPAC Name: 3-(4-acetylanilino)-6-phenyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C17H14N4O2/c1-11(22)12-7-9-14(10-8-12)18-17-19-16(23)15(20-21-17)13-5-3-2-4-6-13/h2-10H,1H3,(H2,18,19,21,23)
• InChI Key: QFFOEYLMHCJFTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC2=NC(=O)C(=NN2)C3=CC=CC=C3
• Molecular Formula: C17H14N4O2
• Molecular Weight: 306.32 g/mol

Description

Compound “3-(4-acetylanilino)-6-phenyl-2H-1,2,4-triazin-5-one” is a chemical substance registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “3-(4-acetylanilino)-6-phenyl-2H-1,2,4-triazin-5-one” involves specific chemical reactions and conditions. Detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. For instance, the preparation of multi-branched chain high carbonic acid involves specific steps and conditions .

Industrial Production Methods: Industrial production methods for compound “this compound” may involve large-scale synthesis techniques. These methods are designed to produce the compound efficiently and in high purity. The exact methods can vary depending on the desired application and the scale of production.

Chemical Reactions Analysis

Types of Reactions: Compound “3-(4-acetylanilino)-6-phenyl-2H-1,2,4-triazin-5-one” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Understanding these reactions is crucial for its application in different fields.

Common Reagents and Conditions: The reactions involving compound “this compound” typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents, while reduction reactions may require reducing agents. The conditions, such as temperature and pressure, are also critical factors.

Major Products Formed: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the reagents used.

Scientific Research Applications

Compound “3-(4-acetylanilino)-6-phenyl-2H-1,2,4-triazin-5-one” has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it may be used to investigate biological pathways and interactions. In medicine, it could be explored for its therapeutic potential. Additionally, it has industrial applications, such as in the production of specialized materials and chemicals .

Mechanism of Action

Comparison with Other Similar Compounds: Compound “3-(4-acetylanilino)-6-phenyl-2H-1,2,4-triazin-5-one” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups but differ in their reactivity or applications. For instance, the comparison between 2-D and 3-D neighboring sets in PubChem can provide insights into the structural similarities and differences .

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C